N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxy-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C14H16N2O5S/c1-3-8-15-22(19,20)12-9-10(4-5-11(12)21-2)16-13(17)6-7-14(16)18/h3-5,9,15H,1,6-8H2,2H3
• InChI Key: ITQQSVXKOKMVQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)CCC2=O)S(=O)(=O)NCC=C
• Molecular Formula: C14H16N2O5S
• Molecular Weight: 324.35 g/mol

Description

N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide, also known as APS, is a sulfonamide compound that has been widely used in scientific research. It has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide has been found to inhibit the activity of protein tyrosine phosphatases, which are enzymes that play a critical role in the regulation of cellular signaling pathways. By inhibiting these enzymes, this compound can alter the activity of various signaling pathways, leading to changes in cellular function.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of protein tyrosine phosphatases, the regulation of nitric oxide production, and the modulation of the renin-angiotensin system. These effects can lead to changes in cellular function, as well as changes in blood pressure, cardiovascular function, and other physiological processes.

Advantages and Limitations for Lab Experiments

N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide has several advantages for use in lab experiments, including its ability to selectively inhibit protein tyrosine phosphatases, its ability to modulate the activity of the renin-angiotensin system, and its ability to regulate nitric oxide production. However, there are also limitations to its use, including the need for careful control of dosage and the potential for off-target effects.

Future Directions

There are several future directions for research involving N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide, including the investigation of its effects on other signaling pathways, the development of more selective inhibitors of protein tyrosine phosphatases, and the exploration of its potential therapeutic applications in the treatment of cardiovascular disease and other conditions.
In conclusion, this compound is a valuable tool for scientific research, with a variety of biochemical and physiological effects that make it useful for investigating various biological processes. Its selective inhibition of protein tyrosine phosphatases, modulation of the renin-angiotensin system, and regulation of nitric oxide production make it a promising candidate for future research and potential therapeutic applications.

Synthesis Methods

The synthesis of N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide involves the reaction of N-allyl-p-toluenesulfonamide with pyrrolidine-2,5-dione in the presence of a base. The resulting product is then treated with methoxyamine hydrochloride to yield this compound.

Scientific Research Applications

N-allyl-5-(2,5-dioxo-1-pyrrolidinyl)-2-methoxybenzenesulfonamide has been used in a variety of scientific research applications, including as a tool for studying the regulation of protein tyrosine phosphatases, the role of nitric oxide in the regulation of blood pressure, and the function of the renin-angiotensin system in the regulation of cardiovascular function.